Cas no 1823987-86-5 (5-tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate)

• Product Name: 5-tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate
• CAS No: 1823987-86-5
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD27997337
• CID: 4622054
• PubChem ID: 131638120
• Update Time: 2025-06-08

5-tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Racemic-(1R,4R)-5-Tert-Butyl 7-Methyl 2-Oxa-5-Azabicyclo[2.2.1]Heptane-5,7-Dicarboxylate(WX120396)
• Racemic-(1R,4R)-5-Tert-Butyl 7-Methyl 2-Oxa-5-Azabicyclo[2.2.1]Heptane-5,7-Dicarboxylate
• 5-tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate
• racemic-(1R,4R)-5-t-Butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate
• AS-72971
• 5-O-tert-butyl 7-O-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate
• Methyl 5-Boc-2-oxa-5-azabicyclo[2.2.1]heptane-7-carboxylate
• CS-0080061
• YXC98786
• 5-(tert-Butyl) 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate
• AKOS037647239
• W14584
• MFCD27997337
• 1823987-86-5
• Racemic-(1R,4R)-5-Tert-Butyl7-Methyl2-Oxa-5-Azabicyclo[2.2.1]Heptane-5,7-Dicarboxylate

• MDL： MFCD27997337
• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(15)13-5-8-9(10(14)16-4)7(13)6-17-8/h7-9H,5-6H2,1-4H3
• InChI Key： NXQWZZUIXYSTDW-UHFFFAOYSA-N
• SMILES： C12C(C(OC)=O)C(N(C(OC(C)(C)C)=O)C1)CO2

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.1Ų

Additional information on 5-tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate

5-Tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1823987-86-5, commonly referred to as 5-tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[2.2.1]heptane framework with oxa and aza functionalities, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with bioactive molecules. The tert-butyl and methyl substituents on the bicyclic framework contribute to its lipophilicity, enhancing its compatibility with lipid-based formulations. Moreover, the dicarboxylate groups provide sites for functionalization, enabling the attachment of targeting ligands or imaging agents for advanced therapeutic applications.

From a synthetic perspective, the preparation of 5-tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate involves a multi-step process that typically begins with the cyclization of a suitably substituted diamine or amine derivative. The incorporation of the tert-butyl and methyl groups is achieved through precise alkylation or substitution reactions, ensuring the stereochemistry of the bicyclic system is preserved. This compound has been synthesized using both traditional organic synthesis techniques and modern catalytic methods, with recent advancements focusing on improving yield and purity.

In terms of physical properties, this compound exhibits a high melting point due to its rigid bicyclic structure and strong intermolecular interactions facilitated by the dicarboxylate groups. Its solubility in organic solvents makes it suitable for use in various chemical reactions, including polymerization and cross-linking processes. Recent research has explored its application as a monomer in the synthesis of high-performance polymers, where its unique combination of rigidity and functionality contributes to enhanced mechanical properties.

The biological activity of 5-tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate has also been investigated in preclinical studies. Its ability to modulate cellular signaling pathways suggests potential applications in the treatment of inflammatory diseases and neurodegenerative disorders. The aza functionality within the bicyclic system plays a critical role in these interactions, acting as a binding site for key enzymes and receptors.

Looking ahead, the development of novel derivatives of this compound is expected to further expand its utility across diverse industries. Researchers are currently exploring the use of this compound in nanotechnology applications, such as drug delivery nanoparticles and biosensors, where its structural integrity and functional versatility are highly advantageous.

In conclusion, 5-tert-butyl 7-methyl 2-oxa-5-azabicyclo[2.2.1]heptane-5,7-dicarboxylate (CAS No. 1823987-86